Cas no 838855-56-4 (Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-)

• Product Name: Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-
• CAS No: 838855-56-4
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 1813967
• PubChem ID: 135991041
• Update Time: 2025-04-21

Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-methyl-3H-benz[e]indazol-5-yl)-
• 4-(1-methyl-3H-benzo[e]indazol-5-yl)phenol
• DB-357306
• SCHEMBL1057315
• VOGVXTWDWOZSMD-UHFFFAOYSA-N
• 838855-56-4

• Inchi： 1S/C18H14N2O/c1-11-18-15-5-3-2-4-14(15)16(10-17(18)20-19-11)12-6-8-13(21)9-7-12/h2-10,21H,1H3,(H,19,20)
• InChI Key： VOGVXTWDWOZSMD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CC2C(=C(C)NN=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.9Ų